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Compound of Interest

Compound Name:
N,N'-Dimethoxy-N,N'-

dimethyloxamide

Cat. No.: B034628 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Dimethoxy-N,N'-dimethyloxamide is a chemical compound with the molecular formula

C6H12N2O4 and a molecular weight of 176.17 g/mol . While the user's request specified its

role as a novel coupling reagent, a comprehensive review of the available scientific literature

and patent databases does not support this application. There is currently no documented use

of N,N'-Dimethoxy-N,N'-dimethyloxamide as a coupling reagent for peptide synthesis or

other amide bond formations.

This guide, therefore, focuses on the available technical information regarding the synthesis of

N,N'-Dimethoxy-N,N'-dimethyloxamide, providing a summary of the reported synthetic

methodologies and associated data.

Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
The primary documented method for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
involves the reaction of an oxalic acid diester with N-methyl-O-methylhydroxylamine or its acid

salt in the presence of a base. This process is detailed in patent CN100386310C, which

outlines the general reaction and provides several examples with varying solvents and

reactants.
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General Synthesis Pathway

The synthesis can be represented by the following general scheme:
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Caption: General synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide.

Experimental Protocols

Based on the information in patent CN100386310C, a general experimental protocol for the

synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide can be outlined.

Protocol: Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide

Reactants:

Oxalic acid diester (e.g., dimethyl oxalate, dibutyl oxalate, diphenyl oxalate)
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N-methyl-O-methylhydroxylamine or its acid salt

Base (e.g., an alkali)

Solvent (e.g., Tetrahydrofuran, Isopropanol, Acetonitrile, etc.)

Procedure:

In a reaction vessel, dissolve the oxalic acid diester in the chosen solvent.

In the presence of a base, add N-methyl-O-methylhydroxylamine or its acid salt to the

solution.

Allow the reaction to proceed. The specific reaction time and temperature are not detailed

in the provided search results but would be critical parameters to establish for process

optimization.

Upon completion of the reaction, the product, N,N'-Dimethoxy-N,N'-dimethyloxamide, is

isolated from the reaction mixture. The isolation and purification methods (e.g., extraction,

crystallization, chromatography) would need to be developed.

Quantitative Data: Synthesis Yields

The following table summarizes the reported reaction yields for the synthesis of N,N'-
Dimethoxy-N,N'-dimethyloxamide using different solvents, as described in patent

CN100386310C. The specific oxalic acid ester and base used in these examples are not

consistently detailed in the provided abstract.
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Solvent Reaction Yield (%)[1]

Tetrahydrofuran 83.6

Isopropanol 80.8

Acetonitrile 78.8

Dimethylformamide 77.5

Dimethyl carbonate 75.7

Toluene 71.0

The patent also notes that using different oxalic acid diesters can impact the yield. For

instance, reacting N-methyl-O-methylhydroxylamine with dibutyl oxalate in ethanol resulted in

an 83.1% yield, while using diphenyl oxalate under similar conditions yielded 57.1%.[1]

Workflow for Synthesis

The logical workflow for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide can be

visualized as follows:
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Caption: Experimental workflow for synthesis and purification.

Conclusion

The available scientific and patent literature provides information on the synthesis of N,N'-
Dimethoxy-N,N'-dimethyloxamide, with reported yields varying based on the choice of

solvent and oxalic acid diester. However, there is a significant lack of evidence to support its

function as a coupling reagent in peptide synthesis or other amide bond formation reactions.
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Professionals in drug development and chemical research should be aware that while this

compound can be synthesized, its utility as a "novel coupling reagent" is not established in the

public domain. Further research would be required to investigate and validate any potential

applications in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b034628?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/140732
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-as-a-novel-coupling-reagent
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-as-a-novel-coupling-reagent
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-as-a-novel-coupling-reagent
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-as-a-novel-coupling-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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